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Compound of Interest

Compound Name: 1,8-Diaminooctane

Cat. No.: B148097

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,8-Diaminooctane, also known as octamethylenediamine, is a linear aliphatic diamine that
serves as a versatile building block in organic synthesis and polymer chemistry. Its bifunctional
nature, characterized by two primary amine groups at the termini of an eight-carbon chain,
allows for a variety of chemical transformations. This guide provides a comprehensive overview
of the molecular properties, synthesis, and common experimental procedures related to 1,8-
diaminooctane, tailored for a technical audience in research and development.

Core Molecular and Physical Properties

The fundamental chemical and physical properties of 1,8-diaminooctane are crucial for its
application in controlled chemical reactions. These properties are summarized in the table
below.
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Property Value Citation(s)
Chemical Formula CsHz20Nz2 [L1121[31[4]
Molecular Weight 144.26 g/mol (approx.) [L][2][5]16][7]
144.2578 g/mol (exact) [1]1[3][4]

CAS Number 373-44-4 [11[2][3][6]

White to off-white or yellowish

Appearance crystalline solid, flakes, or [71[8]1[9]
powder

Melting Point 50-52 °C [71[10]

Boiling Point 225-226 °C (at 760 mmHg) [71[10]

Water Solubility 575 g/L at 20 °C [9]

IUPAC Name octane-1,8-diamine [5]

Octamethylenediamine, 1,8-
Synonyms Octanediamine, 1,8- [11[3]1[5][6]
Octylenediamine

Experimental Protocols

Accurate determination of the physicochemical properties of 1,8-diaminooctane is essential
for its use in research and manufacturing. Below are detailed methodologies for key analytical
procedures.

Melting Point Determination using a Capillary Tube

The melting point is a critical indicator of purity for a solid compound. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to depress and
broaden the melting range.[5]

Objective: To determine the melting point range of a solid sample of 1,8-diaminooctane.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)
Glass capillary tubes (sealed at one end)
Thermometer

Spatula

Mortar and pestle (optional, for pulverizing crystals)

Procedure:

Sample Preparation: Place a small amount of 1,8-diaminooctane on a clean, dry surface. If
the sample consists of large crystals, gently crush it into a fine powder.[11]

Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample.
Tap the sealed end of the tube gently on a hard surface to pack the sample into the bottom.
The sample should fill the tube to a height of 1-2 mm.[6][11]

Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is aligned
with the thermometer bulb.[6] Insert the assembly into the heating block of the melting point
apparatus.[5]

Heating:

o For an unknown sample, perform a rapid initial heating (e.g., 10-20°C/min) to determine
an approximate melting range.[12]

o Allow the apparatus to cool. For a precise measurement, begin heating again at a much
slower rate (approximately 2°C/min) when the temperature is about 15-20°C below the
approximate melting point.[5][12]

Observation and Recording:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.
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o The melting point is reported as the range T1 - T2.[11]

Boiling Point Determination by the Capillary Method

This method is suitable for determining the boiling point of small quantities of a liquid. The
boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure.[3]

Objective: To determine the boiling point of 1,8-diaminooctane.
Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or aluminum block)

Stand and clamp

Procedure:

Sample Preparation: Since 1,8-diaminooctane is a solid at room temperature, it must first
be gently heated above its melting point (50-52°C) to a liquid state.

o Assembly: Place a few milliliters of the molten 1,8-diaminooctane into a small test tube.
Place the capillary tube into the test tube with the open end submerged in the liquid and the
sealed end pointing upwards.[2][8]

o Heating Setup: Attach the test tube to a thermometer and immerse the assembly in a heating
bath.[8]

o Heating and Observation: Heat the bath slowly. As the temperature rises, air trapped in the
capillary tube will expand and exit as a stream of bubbles.[3]
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e Recording: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. At this point, turn off the heat and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
the boiling point of the substance.[3] Record this temperature.

Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a powerful technique for assessing the purity of volatile and semi-
volatile compounds like diamines. Due to their basic nature, amines can interact with standard
GC columns, leading to poor peak shape (tailing). Therefore, specialized deactivated columns
are required for accurate analysis.[13]

Objective: To determine the purity of a 1,8-diaminooctane sample and identify any potential
impurities.

General Protocol Outline:

e Column Selection: Utilize a GC column specifically designed for amine analysis. These are
typically deactivated with a base, such as potassium hydroxide (KOH), to prevent peak
tailing.[13] An example is a Carbopack™ B/4% Carbowax® 20M/0.8% KOH packed column
or a CP-Volamine fused silica capillary column.[13][14]

e |nstrument Parameters:

o Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample
without thermal degradation (e.g., 290°C).[15]

o Oven Temperature Program: An initial temperature of around 80-120°C, held for a minute,
followed by a ramp up to a final temperature of 240-290°C. A typical ramp rate might be 5-
10°C/min.[15][16]

o Carrier Gas: Helium is commonly used with a constant flow rate (e.g., 1 mL/min).[15]

o Detector: A Flame lonization Detector (FID) is suitable for organic compounds, or a Mass
Spectrometer (MS) can be used for definitive identification of the main component and any
impurities.
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o Sample Preparation: Dissolve a known quantity of the 1,8-diaminooctane sample in a
suitable solvent (e.g., methanol or ethanol). The concentration should be within the linear
range of the detector.

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC system.[15]

» Data Analysis: The resulting chromatogram will show peaks corresponding to different
components in the sample. The area of the 1,8-diaminooctane peak relative to the total
area of all peaks provides a quantitative measure of its purity. Retention times are used to
identify components by comparing them to known standards.

Synthesis and Applications

1,8-Diaminooctane is a key intermediate in various chemical syntheses. It is particularly
important in the production of polyamides, epoxy curing agents, and as a building block in the
development of pharmaceuticals and agrochemicals.[7][9][17]

One common industrial synthesis route involves the catalytic hydrogenation of sebaconitrile
(1,6-dicyanohexane) in the presence of a nickel catalyst and hydrogen gas.[1] Another method
involves the reaction of sebacic acid with urea to form decanediamide, which is then converted
to 1,8-diaminooctane through a series of reactions.[18]

A classic laboratory application demonstrating the utility of 1,8-diaminooctane is in the
synthesis of nylon via interfacial polymerization. The reaction of 1,8-diaminooctane with a
diacid chloride, such as sebacoyl chloride, at the interface of two immiscible solvents produces
the polyamide Nylon 8,10.[19]

Workflow: Interfacial Polymerization of Nylon 8,10

The following diagram illustrates the workflow for synthesizing Nylon 8,10 from 1,8-
diaminooctane and sebacoyl chloride.
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Workflow for Nylon 8,10 Synthesis

Aqueous Phase Preparation | | Organic Phase Preparation

Dissolve 1,8-Diaminooctane D'S.SOIVe Seba(;oyl Chloride
in an Organic Solvent

in Water (e.g., Hexane)
AN 4

Carefully layer the
organic phase on top of
the aqueous phase

Polymerization
Occurs

Nylon 8,10 polymer forms
at the interface of the
two immiscible layers

Grasp the polymer film with
forceps and continuously
pull it out as a 'rope’

Wash the nylon rope

with water and/or ethanol
to remove unreacted monomers

Dry the final
Nylon 8,10 product

Click to download full resolution via product page

Workflow for Nylon 8,10 Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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